4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one

• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• IUPAC Name: 4-methyl-7-[(4-methylphenyl)methoxy]-6-nitrochromen-2-one
• InChI: InChI=1S/C18H15NO5/c1-11-3-5-13(6-4-11)10-23-17-9-16-14(8-15(17)19(21)22)12(2)7-18(20)24-16/h3-9H,10H2,1-2H3
• InChI Key: QMJIAVMKLDJQCL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC2=C(C=C3C(=CC(=O)OC3=C2)C)[N+](=O)[O-]

Description

4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one, also known as Compound 1, is a synthetic molecule that belongs to the class of coumarin derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.

Mechanism of Action

The mechanism of action of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 is not fully understood, but it is believed to act as a reversible inhibitor of CK2 by binding to the ATP-binding site of the enzyme. CK2 is involved in the regulation of many cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 by 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 may lead to the disruption of these processes, resulting in the inhibition of cancer cell growth and the suppression of inflammation.
Biochemical and Physiological Effects:
4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to inhibit the replication of the hepatitis C virus and the dengue virus. Additionally, 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 has been found to have anti-inflammatory and antioxidant properties, which may be beneficial for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 is its potent inhibitory activity against CK2, which makes it a promising lead compound for the development of new anticancer and anti-inflammatory agents. Additionally, its unique structural features make it a potential fluorescent probe for imaging applications. However, one of the limitations of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 is its poor solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1. One potential direction is the optimization of its pharmacological properties, such as its solubility and bioavailability, to improve its efficacy and reduce its toxicity. Another direction is the development of new derivatives of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 with improved potency and selectivity against CK2. Additionally, the use of 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 as a fluorescent probe for imaging applications may open up new avenues for the study of cellular processes and disease mechanisms.

Synthesis Methods

4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 can be synthesized through a multi-step reaction sequence starting from commercially available starting materials. The synthesis involves the condensation of 4-methyl-7-hydroxycoumarin and 4-methylbenzyl bromide in the presence of a base such as potassium carbonate to form 4-methyl-7-[(4-methylbenzyl)oxy]coumarin. The nitration of this intermediate with nitric acid and acetic anhydride yields 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1.

Scientific Research Applications

4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit a wide range of biological activities, including anticancer, antiviral, anti-inflammatory, and antioxidant properties. In particular, 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 has been found to be a potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes and is implicated in many diseases, including cancer, inflammation, and neurodegeneration. Additionally, 4-methyl-7-[(4-methylbenzyl)oxy]-6-nitro-2H-chromen-2-one 1 has been shown to have potential as a fluorescent probe for imaging applications due to its unique structural features.